Cas no 1216666-21-5 (Spiro[2h-1-benzopyran-2,4-piperidin]-4(3h)-one, 5,7-dimethoxy)

• Product Name: Spiro[2h-1-benzopyran-2,4-piperidin]-4(3h)-one, 5,7-dimethoxy
• CAS No: 1216666-21-5
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD18459341
• CID: 2193703
• Update Time: 2025-07-17

Spiro[2h-1-benzopyran-2,4-piperidin]-4(3h)-one, 5,7-dimethoxy Chemical and Physical Properties

Names and Identifiers

• Spiro[2h-1-benzopyran-2,4-piperidin]-4(3h)-one, 5,7-dimethoxy
• Spiro[2H-1-benzopyran-2,4'-piperidin]-4(3H)-one, 5,7-dimethoxy
• 5,7-Dimethoxyspiro[chromane-2,4'-piperidin]-4-one

• MDL： MFCD18459341
• Inchi： 1S/C15H19NO4/c1-18-10-7-12(19-2)14-11(17)9-15(20-13(14)8-10)3-5-16-6-4-15/h7-8,16H,3-6,9H2,1-2H3
• InChI Key： VLBMMUCSGPJGJY-UHFFFAOYSA-N
• SMILES： C12(CCNCC1)OC1=CC(OC)=CC(OC)=C1C(=O)C2

Additional information on Spiro[2h-1-benzopyran-2,4-piperidin]-4(3h)-one, 5,7-dimethoxy

Introduction to Spiro[2h-1-benzopyran-2,4-piperidin]-4(3h)-one, 5,7-dimethoxy (CAS No. 1216666-21-5)

Spiro[2h-1-benzopyran-2,4-piperidin]-4(3h)-one, 5,7-dimethoxy (CAS No. 1216666-21-5) is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic molecule features a fused system of a benzopyran ring and a piperidine moiety, which contributes to its intriguing pharmacological properties. The presence of methoxy substituents at the 5 and 7 positions further enhances its chemical diversity and potential biological activity.

The compound's molecular structure imparts several advantageous characteristics that make it a promising candidate for further investigation in drug discovery. The spirocyclic core provides rigidity to the molecule, which can be crucial for binding to biological targets with high specificity. Additionally, the piperidine ring is a common pharmacophore found in many bioactive molecules, known for its ability to interact with various biological receptors and enzymes.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique structural features and potential therapeutic applications. Spiro[2h-1-benzopyran-2,4-piperidin]-4(3h)-one, 5,7-dimethoxy is no exception and has been the subject of several studies exploring its pharmacological profile. These studies have revealed that the compound exhibits promising activities in various preclinical models, making it an attractive scaffold for the development of new drugs.

One of the most notable findings regarding Spiro[2h-1-benzopyran-2,4-piperidin]-4(3h)-one, 5,7-dimethoxy is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can modulate key inflammatory pathways by interacting with specific enzymes and receptors. This mechanism of action aligns with the increasing demand for novel anti-inflammatory therapies that offer improved efficacy and reduced side effects compared to existing treatments.

Furthermore, the compound has shown promise in models of neurodegenerative diseases. The spirocyclic structure and methoxy substituents are thought to contribute to its ability to cross the blood-brain barrier, a critical factor for treating central nervous system disorders. Preclinical data suggest that Spiro[2h-1-benzopyran-2,4-piperidin]-4(3h)-one, 5,7-dimethoxy may have neuroprotective effects by inhibiting oxidative stress and promoting neuronal survival.

The synthesis of Spiro[2h-1-benzopyran-2,4-piperidin]-4(3h)-one, 5,7-dimethoxy involves a multi-step process that requires careful optimization to ensure high yield and purity. The spirocyclic core is typically formed through a cyclization reaction between appropriately substituted precursors. The introduction of the methoxy groups at the 5 and 7 positions is achieved through selective methylation reactions. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve the efficiency of these transformations.

The pharmacokinetic properties of Spiro[Spiro[2h-1-benzopyran-2,4-piperidin]-4(3h)-one, 5,7-dimethoxy] are also of great interest. Studies have shown that this compound exhibits good oral bioavailability and favorable distribution characteristics in animal models. These findings are crucial for assessing its potential as a therapeutic agent and for guiding further development efforts.

In conclusion, Spiro[Spiro[2h-1-benzopyran-2,4-piperidin]-4(3h)-one, 5,7-dimethoxy] (CAS No. 1216666-21-5) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique molecular architecture and promising biological activities make it an attractive candidate for further investigation. As research in this area continues to evolve, it is likely that new insights into its therapeutic applications will emerge.